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Guide
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Abstract
Caprylyl methicone, a versatile organosilicone fluid, has garnered significant attention in the

pharmaceutical and cosmetic industries for its unique sensory properties and functional

benefits. This technical guide provides an in-depth analysis of its chemical structure,

physicochemical properties, and toxicological profile. Furthermore, it outlines a representative

analytical workflow for its characterization and quantification in complex matrices, providing a

foundational methodology for quality control and research applications. All quantitative data is

presented in structured tables for ease of reference, and key conceptual frameworks are

visualized using Graphviz diagrams.

Chemical Structure and Identification
Caprylyl methicone is chemically defined as 1,1,1,3,5,5,5-heptamethyl-3-octyltrisiloxane. It is

an alkyl-modified trisiloxane, characterized by a central silicon atom bonded to an octyl group

and two trimethylsiloxy groups. This unique structure imparts a desirable combination of

volatility, spreadability, and compatibility with a wide range of organic and silicone-based

materials.
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Chemical Structure of Caprylyl Methicone
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Caption: 2D representation of Caprylyl Methicone's molecular structure.
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Table 1: Chemical Identification

Identifier Value

IUPAC Name 1,1,1,3,5,5,5-Heptamethyl-3-octyltrisiloxane

Synonyms

Trimethyl-(methyl-octyl-

trimethylsilyloxysilyl)oxysilane, 3-

Octylheptamethyltrisiloxane[1][2]

CAS Number 17955-88-3[1][3][4]

Molecular Formula C15H38O2Si3[1][2][3]

Molecular Weight 334.72 g/mol [2][5]

InChI Key SCRSFLUHMDMRFP-UHFFFAOYSA-N[1][2]

Canonical SMILES
CCCCCCCC--INVALID-LINK--(O--INVALID-

LINK--(C)C)O--INVALID-LINK--(C)C[2]

Physicochemical Properties
Caprylyl methicone is a clear, colorless, and odorless liquid with low viscosity and moderate

volatility.[3] Its physicochemical properties make it an excellent emollient and dispersing

medium in various formulations.

Table 2: Physicochemical Data
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Property Value Unit

Appearance Clear, colorless liquid -

Viscosity (at 25°C) 2.0 - 4.0 mPa·s

Specific Gravity (at 25°C) 0.82 - 0.84 g/cm³

Refractive Index (at 25°C) 1.41 - 1.43 -

Boiling Point 308.62 °C (at 760 mm Hg)

Flash Point (Closed Cup) >100 °C

Water Solubility Insoluble -

Solubility Profile
Caprylyl methicone exhibits excellent compatibility with a wide range of cosmetic and

pharmaceutical ingredients, acting as a co-solubilizer between silicone and organic oils.[3]

Table 3: Solubility of Caprylyl Methicone in Various Solvents
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Solvent Class Solvent Solubility

Alcohols Ethanol Soluble

Oils Mineral Oil Soluble

Sunflower Oil Soluble

Coconut Oil Soluble

Jojoba Oil Soluble

Esters C12-15 Alkyl Benzoate Soluble

Caprylic/Capric Triglyceride Soluble

Octyl Palmitate Soluble

Silicones Dimethicone Soluble

Water Water Insoluble

Waxes Candelilla Wax Insoluble

Toxicological Profile
Extensive safety assessments have been conducted on caprylyl methicone, concluding it is

safe for use in cosmetic and personal care products when formulated to be non-irritating.

Table 4: Summary of Toxicological Data
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Endpoint Result Species

Acute Oral Toxicity (LD50) > 2000 mg/kg bw Rat

Acute Dermal Toxicity (LD50) > 2000 mg/kg bw Rat, Rabbit

Skin Irritation
Non-irritating to slightly

irritating
Rabbit

Eye Irritation
Non-irritating to slightly

irritating
Rabbit

Skin Sensitization Not a sensitizer Guinea Pig

Genotoxicity (Ames Test) Non-mutagenic -

Data sourced from the Cosmetic Ingredient Review (CIR) Expert Panel.

Experimental Protocols: Analytical Methodology
While a standardized, official method for the analysis of caprylyl methicone is not readily

available, a general approach using gas chromatography (GC) can be employed, based on

methods for similar silicone compounds in cosmetic matrices.

Representative Analytical Workflow
The following diagram illustrates a logical workflow for the quantification of caprylyl methicone

in a cosmetic emulsion.
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Analytical Workflow for Caprylyl Methicone

Sample Preparation
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Caption: Proposed experimental workflow for analyzing caprylyl methicone.
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Detailed Methodological Considerations
Sample Preparation: The primary challenge in analyzing silicones in cosmetic products is

their extraction from complex matrices. A common approach involves solvent extraction with

a non-polar solvent like hexane or a polar solvent like acetone, depending on the

formulation. For emulsions, a breaking step may be necessary. Subsequent centrifugation

and filtration are crucial to remove particulate matter before injection into the GC system.

Gas Chromatography (GC) Conditions:

Column: A low- to mid-polarity capillary column, such as a 5% phenyl-methylpolysiloxane

(e.g., DB-5 or equivalent), is typically suitable for separating siloxanes.

Injector: A split/splitless injector is commonly used. The inlet temperature should be high

enough to ensure complete vaporization without causing thermal degradation.

Oven Temperature Program: A temperature ramp is necessary to elute the caprylyl

methicone peak with good resolution from other volatile components. An initial low

temperature followed by a ramp to a higher final temperature is a common strategy.

Detector: A Flame Ionization Detector (FID) is a robust and sensitive detector for

quantifying hydrocarbons and silicones. For unambiguous identification, especially in

complex matrices, a Mass Spectrometer (MS) is recommended.

Quantification: Quantification is typically performed using an external or internal standard

method. An internal standard, a non-interfering compound added to all samples and

standards, can correct for variations in injection volume and sample preparation. A suitable

internal standard would be a stable compound with similar chromatographic behavior to

caprylyl methicone but well-resolved from it and other matrix components.

Conclusion
Caprylyl methicone is a well-characterized organosilicone with a favorable safety profile and a

range of physicochemical properties that make it a valuable ingredient in pharmaceutical and

cosmetic formulations. Its unique structure provides a silky, non-greasy feel and enhances the

spreadability and sensory experience of topical products. The analytical methodologies outlined
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in this guide provide a framework for the quality control and further research of this versatile

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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